Cas no 2137457-78-2 (Chloromethyl 3-[benzyl(methyl)amino]-2-{[(tert-butoxy)carbonyl]amino}propanoate)

• Product Name: Chloromethyl 3-[benzyl(methyl)amino]-2-{[(tert-butoxy)carbonyl]amino}propanoate
• CAS No: 2137457-78-2
• MF: C₁₇H₂₅ClN₂O₄
• MW: 356.844403982162
• CID: 5255959
• PubChem ID: 165750200
• Update Time: 2025-10-29

Chloromethyl 3-[benzyl(methyl)amino]-2-{[(tert-butoxy)carbonyl]amino}propanoate Chemical and Physical Properties

Names and Identifiers

• 2137457-78-2
• EN300-387172
• chloromethyl 3-[benzyl(methyl)amino]-2-{[(tert-butoxy)carbonyl]amino}propanoate
• Chloromethyl 3-[benzyl(methyl)amino]-2-{[(tert-butoxy)carbonyl]amino}propanoate

• Inchi： 1S/C17H25ClN2O4/c1-17(2,3)24-16(22)19-14(15(21)23-12-18)11-20(4)10-13-8-6-5-7-9-13/h5-9,14H,10-12H2,1-4H3,(H,19,22)
• InChI Key： QCNZPOUQNPTDAR-UHFFFAOYSA-N
• SMILES： ClCOC(C(CN(C)CC1C=CC=CC=1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 356.1502850g/mol
• Monoisotopic Mass: 356.1502850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.9Ų

Additional information on Chloromethyl 3-[benzyl(methyl)amino]-2-{[(tert-butoxy)carbonyl]amino}propanoate

Chloromethyl 3-[benzyl(methyl)amino]-2-{[(tert-butoxy)carbonyl]amino}propanoate (CAS No. 2137457-78-2)

The compound Chloromethyl 3-[benzyl(methyl)amino]-2-{[(tert-butoxy)carbonyl]amino}propanoate (CAS No. 2137457-78-2) is a complex organic molecule with significant applications in the field of organic synthesis and drug discovery. This compound, characterized by its intricate structure, has garnered attention due to its potential in various chemical reactions and its role as an intermediate in the synthesis of bioactive molecules.

Chloromethyl 3-[benzyl(methyl)amino]-2-{[(tert-butoxy)carbonyl]amino}propanoate belongs to the class of amino acid derivatives, specifically those with a chloromethyl group attached to a propanoate backbone. The molecule features a benzyl(methyl)amino group at the third position and a tert-butoxycarbonyl (Boc) amino group at the second position. This unique combination of functional groups makes it a versatile building block in organic chemistry.

The synthesis of Chloromethyl 3-[benzyl(methyl)amino]-2-{[(tert-butoxy)carbonyl]amino}propanoate involves multi-step reactions, often utilizing protective group strategies to ensure the stability and selectivity of intermediate compounds. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production.

One of the key applications of this compound is in peptide synthesis, where it serves as an intermediate for constructing complex peptide sequences. The presence of the Boc group allows for controlled deprotection during peptide assembly, while the chloromethyl group provides a reactive site for further functionalization. This dual functionality has been exploited in the development of novel therapeutic agents targeting various diseases, including cancer and infectious diseases.

Recent studies have highlighted the role of Chloromethyl 3-[benzyl(methyl)amino]-2-{[(tert-butoxy)carbonyl]amino}propanoate in medicinal chemistry, particularly in the design of protease inhibitors and kinase inhibitors. Its ability to form stable amide bonds with other biomolecules makes it a valuable tool in drug discovery programs.

In addition to its role in peptide synthesis, this compound has also been employed in the construction of bioconjugates and nanomaterials. The integration of Chloromethyl 3-[benzyl(methyl)amino]-2-{[(tert-butoxy)carbonyl]amino}propanoate into polymer systems has opened new avenues for drug delivery and diagnostic applications.

The structural versatility of Chloromethyl 3-[benzyl(methyl)amino]-2-{[(tert-butoxy)carbonyl]amino}propanoate is further exemplified by its use as a chiral auxiliary in asymmetric synthesis. By incorporating this compound into enantioselective reactions, chemists can achieve high levels of enantiomeric excess, which is crucial for the production of chiral drugs.

Recent research has also explored the use of Chloromethyl 3-[benzyl(methyl)amino]-2-{[(tert-butoxy)carbonyl]amino}propanoate in click chemistry, where it participates in copper-catalyzed azide-alkyne cycloadditions (CuAAC). This reaction enables rapid and efficient construction of complex molecular architectures, further underscoring the importance of this compound in modern organic synthesis.

In conclusion, Chloromethyl 3-[benzyl(methyl)amino]-2-{[(tert-butoxy)carbonyl]amino}propanoate (CAS No. 2137457-78-2) is a multifaceted organic molecule with diverse applications across various fields of chemistry. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel compounds with therapeutic potential. As research continues to uncover new synthetic routes and applications for this compound, its role in advancing chemical science is expected to grow significantly.